Cas no 42203-03-2 (1-(Pyridin-2-yl)hexan-1-one)

• Product Name: 1-(Pyridin-2-yl)hexan-1-one
• CAS No: 42203-03-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD06637967
• CID: 1032066
• PubChem ID: 556347
• Update Time: 2025-07-27

1-(Pyridin-2-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)hexan-1-one
• 1-pyridin-2-ylhexan-1-one
• 2-Hexanoylpyridine
• Pentyl 2-pyridyl ketone
• 42203-03-2
• SB54278
• 1-Hexanone, 1-(2-pyridinyl)-
• DTXSID00339463
• 1-(2-Pyridinyl)-1-hexanone #
• MFCD06637967
• AKOS011914487
• SCHEMBL1255019
• ZGKVJWNKQCIUSP-UHFFFAOYSA-N

• MDL： MFCD06637967
• Inchi： 1S/C11H15NO/c1-2-3-4-8-11(13)10-7-5-6-9-12-10/h5-7,9H,2-4,8H2,1H3
• InChI Key： ZGKVJWNKQCIUSP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CCCCC

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 267 ºC
• Flash Point: 122 ºC